Cas no 2228884-48-6 (tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate
• CAS No: 2228884-48-6
• MF: C₁₆H₂₆N₄O₄
• MW: 338.402043819427
• CID: 6109671
• PubChem ID: 165647629
• Update Time: 2025-05-20

tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate
• 2228884-48-6
• EN300-1886759
• tert-butyl 2-[3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]piperazine-1-carboxylate

• Inchi： 1S/C16H26N4O4/c1-6-23-14(21)13-11(10-19(5)18-13)12-9-17-7-8-20(12)15(22)24-16(2,3)4/h10,12,17H,6-9H2,1-5H3
• InChI Key： HRTYGLMFNUIADX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN(C)N=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 338.19540532g/mol
• Monoisotopic Mass: 338.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.7Ų

Additional information on tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate (CAS No. 2228884-48-6)

The compound tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate (CAS No. 2228884-48-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique piperazine and pyrazole moieties, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a valuable asset for researchers exploring novel drug candidates and therapeutic agents.

In recent years, the demand for heterocyclic compounds like tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate has surged, driven by the growing interest in targeted drug design and personalized medicine. The compound's ethoxycarbonyl and tert-butyl groups enhance its stability and reactivity, making it an ideal candidate for further derivatization. Researchers frequently search for "CAS 2228884-48-6 applications" or "synthesis of pyrazole-piperazine derivatives," reflecting its relevance in cutting-edge scientific inquiries.

From a synthetic perspective, tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate is often employed in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in drug discovery, where small-molecule therapeutics dominate the landscape. The compound's ability to interact with biological targets at the molecular level has prompted investigations into its potential for treating conditions such as inflammation, metabolic disorders, and neurological diseases.

Another area of interest is the compound's role in combinatorial chemistry and high-throughput screening. Laboratories worldwide utilize CAS 2228884-48-6 as a building block to generate diverse libraries of compounds for screening against various biological targets. This approach accelerates the identification of lead compounds, reducing the time and cost associated with traditional drug development. Searches like "piperazine derivatives in drug discovery" or "pyrazole-based scaffolds" highlight the compound's prominence in these methodologies.

Environmental and regulatory considerations also play a role in the compound's usage. While tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate is not classified as hazardous, researchers must adhere to strict handling protocols to ensure safety and compliance. The compound's stability under standard laboratory conditions makes it a practical choice for synthetic applications, further enhancing its appeal.

In summary, tert-butyl 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpiperazine-1-carboxylate (CAS No. 2228884-48-6) represents a pivotal tool in modern pharmaceutical research. Its multifaceted applications, from drug design to combinatorial chemistry, underscore its importance in advancing scientific knowledge and therapeutic innovation. As the demand for heterocyclic scaffolds continues to rise, this compound will undoubtedly remain a focal point of research and development efforts.